Cas no 90123-69-6 (2,5-Piperazinedione, 3-butyl-)

• Product Name: 2,5-Piperazinedione, 3-butyl-
• CAS No: 90123-69-6
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 793875
• PubChem ID: 71430266
• Update Time: 2025-04-19

2,5-Piperazinedione, 3-butyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione, 3-butyl-
• 3-butylpiperazine-2,5-dione
• DTXSID30848891
• 90123-69-6

• Inchi： 1S/C8H14N2O2/c1-2-3-4-6-8(12)9-5-7(11)10-6/h6H,2-5H2,1H3,(H,9,12)(H,10,11)
• InChI Key： DSZKJRXALGGCAQ-UHFFFAOYSA-N
• SMILES： O=C1C(CCCC)NC(CN1)=O

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.2Ų